Cas no 1111174-88-9 (N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide)

• Product Name: N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide
• CAS No: 1111174-88-9
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5432948
• Update Time: 2025-05-20

N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethyl-6-methylphenyl)-2-(2-ethylquinazolin-4-yl)oxyacetamide
• N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide

• Inchi： 1S/C21H23N3O2/c1-4-15-10-8-9-14(3)20(15)24-19(25)13-26-21-16-11-6-7-12-17(16)22-18(5-2)23-21/h6-12H,4-5,13H2,1-3H3,(H,24,25)
• InChI Key： VJPRKYRZYZWQRI-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1CC)(=O)COC1=C2C(=NC(CC)=N1)C=CC=C2

Additional information on N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide

Recent Advances in the Study of N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide (CAS: 1111174-88-9)

The compound N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide (CAS: 1111174-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinazoline core and acetamide linkage, has demonstrated promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have explored its potential as a modulator of specific biological pathways, with a focus on its efficacy, safety, and mechanism of action.

One of the key areas of investigation has been the compound's interaction with protein kinases, which play a critical role in cellular signaling and disease progression. Preliminary data suggest that N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide exhibits selective inhibition against certain kinase targets, making it a candidate for further development in oncology and inflammatory diseases. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and specificity, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory activity, recent publications have highlighted the compound's potential in addressing drug resistance mechanisms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this molecule could overcome resistance in certain cancer cell lines by modulating efflux pump activity. This finding opens new avenues for combination therapies and the design of next-generation chemotherapeutic agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide has favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life and reduce off-target effects. These insights are critical for advancing the compound through preclinical development and into clinical trials.

Looking ahead, researchers are focusing on the synthesis of novel analogs to improve the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its applications in diverse therapeutic areas, including neurodegenerative diseases and autoimmune disorders. The ongoing research underscores the compound's versatility and its potential to address unmet medical needs.

In conclusion, N-(2-ethyl-6-methylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide (CAS: 1111174-88-9) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity make it a valuable subject for further investigation. As the field progresses, continued interdisciplinary collaboration will be essential to fully realize its therapeutic potential.